Cas no 864941-42-4 (2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide)

• Product Name: 2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide
• CAS No: 864941-42-4
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 6187776
• PubChem ID: 3668545
• Update Time: 2025-06-14

2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide
• SR-01000908607-1
• 2-[(3-methoxybenzoyl)amino]-N-methylthiophene-3-carboxamide
• SR-01000908607
• F1358-0669
• AKOS024605406
• 864941-42-4

• Inchi： 1S/C14H14N2O3S/c1-15-13(18)11-6-7-20-14(11)16-12(17)9-4-3-5-10(8-9)19-2/h3-8H,1-2H3,(H,15,18)(H,16,17)
• InChI Key： ICVQQMBDAFBIJW-UHFFFAOYSA-N
• SMILES： S1C=CC(C(NC)=O)=C1NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 290.07251349g/mol
• Monoisotopic Mass: 290.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide

Recent Advances in the Study of 2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide (CAS: 864941-42-4)

The compound 2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide (CAS: 864941-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that 2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide exhibits selective binding affinity towards certain protein kinases, which play critical roles in cellular signaling pathways. This selectivity makes it a valuable candidate for the development of targeted therapies, particularly in oncology. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize these interactions at the atomic level, providing insights into the structural determinants of its activity.

In addition to its kinase inhibitory properties, recent pharmacological evaluations have demonstrated that this compound possesses favorable pharmacokinetic profiles. Studies in animal models have shown good oral bioavailability and metabolic stability, which are essential attributes for a potential drug candidate. Furthermore, toxicity assessments have indicated a relatively safe profile, with minimal off-target effects observed at therapeutic doses. These findings underscore the compound's potential for further preclinical and clinical development.

Another notable aspect of the research on 2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide is its application in combination therapies. Synergistic effects have been observed when this compound is co-administered with other chemotherapeutic agents, enhancing their efficacy while reducing adverse effects. This approach is particularly relevant in the context of drug-resistant cancers, where traditional treatments often fail. Ongoing studies are exploring the optimal dosing regimens and combinations to maximize therapeutic outcomes.

Despite these promising results, challenges remain in the development of 2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide as a therapeutic agent. Issues such as solubility, formulation stability, and scalability of synthesis need to be addressed to facilitate its transition from the laboratory to the clinic. Researchers are actively working on these aspects, employing innovative strategies such as nanoparticle-based delivery systems and green chemistry approaches to overcome these hurdles.

In conclusion, the compound 2-(3-methoxybenzamido)-N-methylthiophene-3-carboxamide (CAS: 864941-42-4) represents a promising avenue for drug discovery, with its unique pharmacological properties and therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms, optimize its properties, and expand its applications in medicine. The insights gained from these studies will not only advance our understanding of this specific compound but also contribute to the broader field of chemical biology and pharmaceutical sciences.